![molecular formula C18H24N4O2 B2523148 1-(2-methoxyphenyl)-N-(3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl)cyclopropanecarboxamide CAS No. 2034519-77-0](/img/structure/B2523148.png)
1-(2-methoxyphenyl)-N-(3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl)cyclopropanecarboxamide
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Description
1-(2-methoxyphenyl)-N-(3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl)cyclopropanecarboxamide is a useful research compound. Its molecular formula is C18H24N4O2 and its molecular weight is 328.416. The purity is usually 95%.
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Scientific Research Applications
Synthetic Methodologies and Chemical Transformations
- Cyclopropane Derivatives Synthesis : A study explores the Rh2(OAc)4-catalyzed decomposition of 1-diazo-4-(2-methoxyphenyl)butan-2-one, resulting in norcaradienones via intramolecular cyclopropanation, indicative of a unique synthetic pathway that includes an ionic ‘ring-walk’ rearrangement for isomerization processes (Manitto et al., 1999).
- Antiproliferative Activity : Another research focused on the synthesis and crystal structure of a compound similar in structure, showing significant inhibitory activity against some cancer cell lines, highlighting the potential medicinal chemistry applications of such compounds (Lu et al., 2021).
- Novel Cyclic Dipeptidyl Ureas : The creation of 3-hydroxy-6-oxo[1,2,4]triazin-1-yl alaninamides introduces a new class of pseudopeptidic [1,2,4]triazines, showcasing the versatility of cyclopropane derivatives in synthesizing complex heterocyclic systems (Sañudo et al., 2006).
Potential Medicinal Chemistry Applications
- CCR5 Antagonist Synthesis : A practical synthesis method for an orally active CCR5 antagonist showcases the therapeutic application possibilities of cyclopropane derivatives in treating conditions such as HIV (Ikemoto et al., 2005).
- Heterocyclic Derivative Syntheses : Research on palladium-catalyzed oxidative cyclization-alkoxycarbonylation of substituted gamma-oxoalkynes to yield various heterocyclic derivatives demonstrates the compound's role in developing new synthetic routes for pharmaceuticals (Bacchi et al., 2005).
Properties
IUPAC Name |
1-(2-methoxyphenyl)-N-[3-methyl-1-(1,2,4-triazol-1-yl)butan-2-yl]cyclopropane-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24N4O2/c1-13(2)15(10-22-12-19-11-20-22)21-17(23)18(8-9-18)14-6-4-5-7-16(14)24-3/h4-7,11-13,15H,8-10H2,1-3H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CZNAHWBLRONTDJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(CN1C=NC=N1)NC(=O)C2(CC2)C3=CC=CC=C3OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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